Cas no 1114-73-4 (Nonanoic acid,2-cyano-, ethyl ester)

• Product Name: Nonanoic acid,2-cyano-, ethyl ester
• CAS No: 1114-73-4
• MF: C₁₂H₂₁NO₂
• MW: 211.30064368248
• CID: 191799
• PubChem ID: 276533
• Update Time: 2025-04-19

Nonanoic acid,2-cyano-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• Nonanoic acid,2-cyano-, ethyl ester
• 2-Cyanononanoic acid ethyl ester
• ethyl 2-cyanononanoate
• 2-Cyan-nonansaeure-aethylester
• 2-Cyan-nonansaeure-ethylester
• 2-cyano-nonanoic acid ethyl ester
• NSC124634
• NSC-124634
• AKOS017549681
• 1114-73-4
• DTXSID40920551

• Inchi： 1S/C12H21NO2/c1-3-5-6-7-8-9-11(10-13)12(14)15-4-2/h11H,3-9H2,1-2H3
• InChI Key： RLFOJKJGCRFYMW-UHFFFAOYSA-N
• SMILES： O(CC)C(C(C#N)CCCCCCC)=O

Computed Properties

• Exact Mass: 211.15733
• Monoisotopic Mass: 211.157228913g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 9
• Complexity: 217
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 4
• Topological Polar Surface Area: 50.1Ų

Experimental Properties

• PSA: 50.09
• LogP: 3.04978

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acid esters